Cas no 1228666-42-9 (tert-Butyl ((5-Fluoro-1H-pyrrolo2,3-bpyridin-4-yl)methyl)carbamate)

• Product Name: tert-Butyl ((5-Fluoro-1H-pyrrolo2,3-bpyridin-4-yl)methyl)carbamate
• CAS No: 1228666-42-9
• MF: C₁₃H₁₆FN₃O₂
• MW: 265.283446311951
• CID: 1075621
• PubChem ID: 329772073
• Update Time: 2025-10-21

tert-Butyl ((5-Fluoro-1H-pyrrolo2,3-bpyridin-4-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl [(5-fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)methyl]carbamate
• A-6272
• AC1Q1NDV
• AG-L-58055
• CTK7G9220
• MolPort-015-157-234
• tert-Butyl ((5-fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)methyl)carbamate
• tert-butyl N-({5-fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl}methyl)carbamate
• Tert-butyl ((5-fluoro-7H-pyrrolo[2,3-b]pyridin-4-yl)methyl)carbamate
• tert-Butyl((5-fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)methyl)carbamate
• tert-butyl N-[(5-fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)methyl]carbamate
• MFCD16628263
• CS-0338484
• DTXSID30678438
• tert-Butyl ((5-fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)methyl)carbamate, AldrichCPR
• 1228666-42-9
• AKOS015853051
• tert-Butyl ((5-Fluoro-1H-pyrrolo2,3-bpyridin-4-yl)methyl)carbamate

• MDL： MFCD16628263
• Inchi： 1S/C13H16FN3O2/c1-13(2,3)19-12(18)17-6-9-8-4-5-15-11(8)16-7-10(9)14/h4-5,7H,6H2,1-3H3,(H,15,16)(H,17,18)
• InChI Key： ILNJJLYIJFAGBI-UHFFFAOYSA-N
• SMILES： FC1=CN=C2C(C=CN2)=C1CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 265.12265492g/mol
• Monoisotopic Mass: 265.12265492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67Ų

tert-Butyl ((5-Fluoro-1H-pyrrolo2,3-bpyridin-4-yl)methyl)carbamate Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on tert-Butyl ((5-Fluoro-1H-pyrrolo2,3-bpyridin-4-yl)methyl)carbamate

Research Brief on tert-Butyl ((5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)methyl)carbamate (CAS: 1228666-42-9)

The compound tert-Butyl ((5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)methyl)carbamate (CAS: 1228666-42-9) has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound belongs to the pyrrolopyridine class, a scaffold known for its versatility in medicinal chemistry, particularly in kinase inhibition and cancer therapeutics.

Recent studies have highlighted the synthetic pathways for tert-Butyl ((5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)methyl)carbamate, emphasizing its role as a key intermediate in the development of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective FGFR (Fibroblast Growth Factor Receptor) inhibitors, which are promising candidates for treating cancers with FGFR aberrations. The compound's fluoro-substituted pyrrolopyridine core enhances binding affinity and metabolic stability, making it a valuable building block in drug design.

In addition to its synthetic applications, tert-Butyl ((5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)methyl)carbamate has been investigated for its direct biological effects. Preclinical studies have shown that derivatives of this compound exhibit potent inhibitory activity against several oncogenic kinases, including RET and TRK family kinases. These findings were corroborated by in vitro and in vivo models, where the compound demonstrated significant tumor growth suppression in xenograft models of lung and thyroid cancers. The fluorination at the 5-position of the pyrrolopyridine ring was found to be critical for optimizing pharmacokinetic properties and reducing off-target effects.

Further research has explored the compound's potential beyond oncology. A 2024 study in ACS Chemical Biology reported its use in the development of neuroprotective agents, targeting protein kinases involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The tert-butyl carbamate moiety was identified as a key pharmacophore, contributing to improved blood-brain barrier penetration and stability in neuronal cells. These findings open new avenues for repurposing this scaffold in central nervous system (CNS) drug development.

Despite these promising results, challenges remain in the clinical translation of tert-Butyl ((5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)methyl)carbamate-based therapeutics. Issues such as solubility, formulation stability, and potential drug-drug interactions require further optimization. Current efforts are focused on structural modifications, including the introduction of additional substituents or prodrug strategies, to address these limitations. Collaborative research between academic institutions and pharmaceutical companies is accelerating the progression of these compounds into clinical trials.

In conclusion, tert-Butyl ((5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)methyl)carbamate (CAS: 1228666-42-9) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its applications span oncology, neurology, and beyond, driven by its unique chemical properties and biological activity. Ongoing research aims to unlock its full therapeutic potential while addressing existing challenges. This compound exemplifies the intersection of synthetic chemistry and biomedical innovation, offering exciting opportunities for future drug development.